Cas no 77712-46-0 ( )
structure
Product Name:
CAS No:77712-46-0
MF:C22H16N4OS
MW:384.453642845154
CID:983740
PubChem ID:330849
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- (6Z)-6-[6-(4-phenylphenyl)-2,7-dihydro-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-ylidene]cyclohexa-2,4-dien-1-one
- 2-[6-([1,1'-Biphenyl]-4-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenol
- 2-(6-Biphenyl-4-yl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)-phenol
- NSC 320255
- Phenol, 2-(6-[1,1'-biphenyl]-4-yl-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazin-3-yl)-
- 2-(6-Biphenyl-4-yl-7H-(1,2,4)triazolo(3,4-b)(1,3,4)thiadiazin-3-yl)-phenol
- NSC320255
- 2-[6-(4-phenylphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl]phenol
- YGT4W36XDQ
- 77712-46-0
- NSC-320255
- DTXSID20998930
-
-
- Inchi: 1S/C22H16N4OS/c27-20-9-5-4-8-18(20)21-23-24-22-26(21)25-19(14-28-22)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13,27H,14H2
- InChI Key: VJEYWADLANULRT-UHFFFAOYSA-N
- SMILES: S1C2=NN=C(C3C=CC=CC=3O)N2N=C(C1)C1C=CC(C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 384.10468
- Monoisotopic Mass: 384.10448232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- PSA: 63.3
Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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